Cas no 3404-63-5 (1-Pentene, 3-methylene-)

• Product Name: 1-Pentene, 3-methylene-
• CAS No: 3404-63-5
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 308995
• PubChem ID: 18850
• Update Time: 2025-04-19

1-Pentene, 3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-methylene-
• 3-methylidenepent-1-ene
• 1,3-BUTADIENE,2-ETHYL
• 1-Pentene,3-methylene
• 2-ethyl-1,3-butadiene
• 2-Ethylbuta-1,3-dien
• 2-Ethylbuta-1,3-diene
• 2-Ethylbutadiene
• ethyl-2 butadiene-1,3
• ethylbutadiene
• 28350-22-3
• AKOS006275628
• 3404-63-5
• C2H5C(=CH2)CH=CH2
• 3-methylenepent-1-ene
• 1,3-BUTADIENE, 2-ETHYL-
• 4-01-00-01022 (Beilstein Handbook Reference)
• 1-Pentene, 3-methylene-, homopolymer
• ETHYL3-PHENYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• IGLWCQMNTGCUBB-UHFFFAOYSA-N
• FT-0718250
• DTXSID40187647
• BRN 1731547

• Inchi： 1S/C6H10/c1-4-6(3)5-2/h4H,1,3,5H2,2H3
• InChI Key： IGLWCQMNTGCUBB-UHFFFAOYSA-N
• SMILES： C(C)C(=C)C=C

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.9

Experimental Properties

• Density: 0.7120
• Melting Point: -94.9°C (estimate)
• Boiling Point: 72.85°C
• Flash Point: °C
• Refractive Index: 1.4420
• PSA: 0.00000
• LogP: 2.13860